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Compound of Interest

Compound Name: Triisopropyl phosphate

Cat. No.: B1209169 Get Quote

Core Chemical Properties of Triisopropyl
Phosphate
This document provides the fundamental chemical properties of Triisopropyl Phosphate,

focusing on its molecular formula and weight. This information is essential for researchers,

scientists, and professionals in drug development for accurate formulation, reaction

stoichiometry, and material characterization.

Quantitative Data Summary
The molecular formula and weight are key identifiers for any chemical compound. For

Triisopropyl Phosphate, these values are well-established and presented below.

Property Value

Molecular Formula C9H21O4P[1][2]

Molecular Weight 224.23 g/mol [1][2][3][4]

Linear Formula PO(OCH(CH3)2)3[3]

CAS Number 513-02-0[1][2][3]
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The user's request for an in-depth technical guide, including experimental protocols and

signaling pathways with corresponding visualizations, extends beyond the scope of defining the

basic molecular properties of a chemical compound.

Experimental Protocols: The molecular weight and formula of a compound like triisopropyl
phosphate are fundamental constants derived from its atomic composition. They are not

determined through a dynamic experimental protocol in the context of a research paper, but

rather are calculated based on the known atomic weights of its constituent elements (carbon,

hydrogen, oxygen, and phosphorus).

Signaling Pathways: Triisopropyl phosphate is a chemical compound and, as an entity,

does not have an intrinsic signaling pathway. While it could potentially interact with biological

systems and influence signaling pathways, a diagram of such a pathway would be specific to

a particular biological context and experimental study, not a fundamental property of the

chemical itself.

Due to the nature of the core query, the creation of experimental workflow or signaling pathway

diagrams using Graphviz is not applicable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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